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Compound of Interest

Compound Name: 6,7-Dihydroxyflavone

Cat. No.: B191085 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling chemical compounds like 6,7-Dihydroxyflavone. This

guide provides a comprehensive operational and disposal plan, emphasizing the correct use of

personal protective equipment (PPE) to minimize exposure and ensure a safe working

environment.

Hazard Identification and Summary
6,7-Dihydroxyflavone, a flavonoid supplied as a crystalline solid, should be considered

hazardous until more comprehensive toxicological data is available[1]. The primary identified

hazard is acute oral toxicity[2]. Related flavonoid compounds are known to cause skin, eye,

and respiratory irritation[3][4]. Therefore, it is crucial to avoid ingestion, inhalation, and contact

with skin and eyes[1].
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Hazard Classification Description Source

Acute Toxicity (Oral) Harmful if swallowed. [2]

Skin Irritation
May cause skin irritation upon

contact.
[3]

Eye Irritation
May cause serious eye

irritation.
[3][4]

Respiratory Irritation
Inhalation of dust may irritate

the respiratory tract.
[3][4][5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to create a barrier between the researcher and

the chemical[6]. The following table summarizes the required PPE for handling 6,7-
Dihydroxyflavone.
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Protection Type Recommended PPE
Specifications and Best
Practices

Eye and Face Protection
Safety goggles with side

shields or a full-face shield.

Must be worn at all times to

protect against splashes and

airborne particles. A face

shield is recommended when

handling larger quantities or

when there is a significant risk

of splashing[2][7][8].

Hand Protection
Chemical-resistant, powder-

free gloves (e.g., nitrile).

Thicker gloves offer better

protection[9]. It is

recommended to use double

gloves, especially when

working in a biological safety

cabinet[9]. Gloves should be

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated or damaged[9].

Body Protection Laboratory coat.

A lab coat should be worn at

all times to protect skin and

clothing from spills[10].

Respiratory Protection N95 or N100 particle mask.

Required when handling the

powder outside of a certified

fume hood or ventilated

enclosure to prevent inhalation

of dust particles[9]. Surgical

masks offer little to no

protection from chemical

exposure[9].

Foot Protection Closed-toe shoes.

Shoes must completely cover

the feet to protect against

spills[11].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.carlroth.com/medias/SDB-8066-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA3NzV8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWkM4NU1UYzFNVFE1T0RNNE16WTJMMU5FUWw4NE1EWTJYMDFVWDBWT0xuQmtaZ3wwOGUyMDY5OTJkNDUyZTZlYWNhYWI2NjQ2OGI5ZThlOWYzM2UwYjQzZWQ5OGI4NjkyMGE5MGQ1MWQ4ODFmOGQ3
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://ehs.ucsc.edu/research-safety/safe-lab-practices/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the procedural steps for safely handling 6,7-Dihydroxyflavone, from

preparation to use in experiments.

Step 1: Preparation and Engineering Controls

Before handling, ensure you have read and understood the Safety Data Sheet (SDS)[1].

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[2][3].

Ensure that an eyewash station and safety shower are readily accessible.

Step 2: Weighing the Compound

Don all required PPE as outlined in the table above.

When weighing the solid form of 6,7-Dihydroxyflavone, perform the task in a fume hood or

a ventilated balance enclosure to control dust[2][3].

Use a spatula for handling the solid material; never handle chemicals with your bare

hands[12].

Step 3: Solution Preparation

6,7-Dihydroxyflavone is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF)[1].

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

If preparing an aqueous solution, first dissolve the compound in a minimal amount of DMF

and then dilute with the aqueous buffer of choice. It is not recommended to store the

aqueous solution for more than one day[1].

Step 4: Experimental Use

Keep containers of 6,7-Dihydroxyflavone tightly closed when not in use[4].
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Avoid contact with skin and eyes during all manipulations[3].

After handling, wash hands and any exposed skin thoroughly with soap and water, even if

gloves were worn[2][10].

Preparation

Experimentation

Disposal

1. Review SDS & 
 Don PPE

2. Weigh Compound 
 in Fume Hood

3. Prepare Solution

4. Conduct Experiment

5. Segregate Waste

6. Decontaminate 
 Work Area

7. Doff PPE

Figure 1. Workflow for safely handling 6,7-Dihydroxyflavone.
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Click to download full resolution via product page

Caption: Figure 1. Workflow for safely handling 6,7-Dihydroxyflavone.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure laboratory safety.

Chemical Waste: Unused 6,7-Dihydroxyflavone and solutions containing the compound

should be disposed of as hazardous chemical waste. Follow all federal, state, and local

regulations for chemical waste disposal[5].

Contaminated Materials: All disposable items that have come into contact with 6,7-
Dihydroxyflavone, such as gloves, pipette tips, and paper towels, should be collected in a

designated, sealed container for hazardous waste disposal[9].

Glassware: Contaminated glassware should be decontaminated by rinsing with an

appropriate solvent and then washed thoroughly.

Emergency and First Aid Procedures
In the event of an exposure, immediate action is necessary. The following table provides first

aid measures based on the route of exposure.
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Exposure Route First Aid Measures Source

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek medical attention.

[2][4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes. If skin

irritation persists, seek medical

advice.

[2][3][4]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Get

medical attention if symptoms

occur.

[3][4]

Ingestion

Rinse mouth with water (only if

the person is conscious). Do

not induce vomiting. Call a

doctor or Poison Control

Center immediately.

[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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